Cas no 26287-94-5 (1,2,10,11,12-Pentahydroxyhomoaporphine; (S)-form, 2,10,11,12-Tetra-Me ether)

• Product Name: 1,2,10,11,12-Pentahydroxyhomoaporphine; (S)-form, 2,10,11,12-Tetra-Me ether
• CAS No: 26287-94-5
• MF: C₂₂H₂₇NO₅
• MW: 385.453486680985
• CID: 6717491
• Update Time: 2024-03-03

1,2,10,11,12-Pentahydroxyhomoaporphine; (S)-form, 2,10,11,12-Tetra-Me ether Chemical and Physical Properties

Names and Identifiers

• (+)-Kreysigine
• 1,2,10,11,12-Pentahydroxyhomoaporphine; (S)-form, 2,10,11,12-Tetra-Me ether

• Inchi： 1S/C22H27NO5/c1-23-9-8-13-10-15(25-2)20(24)19-17(13)14(23)7-6-12-11-16(26-3)21(27-4)22(28-5)18(12)19/h10-11,14,24H,6-9H2,1-5H3
• InChI Key： SXGHNTVPXYHQSN-UHFFFAOYSA-N
• SMILES： COC1C(O)=C2C3C(CCC4C2=C(OC)C(OC)=C(OC)C=4)N(C)CCC=3C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• XLogP3: 1.766

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Homoaporphines Homoaporphines
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Homoaporphines